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ducheside A ducheside A
Brand Name: Vulcanchem
CAS No.: 176665-78-4
VCID: VC0181341
InChI: InChI=1S/C20H16O12/c1-28-15-7(21)2-5-11-10-6(19(27)32-17(11)15)3-9(13(24)16(10)31-18(5)26)30-20-14(25)12(23)8(22)4-29-20/h2-3,8,12,14,20-25H,4H2,1H3/t8-,12+,14-,20+/m1/s1
SMILES: COC1=C(C=C2C3=C1OC(=O)C4=CC(=C(C(=C43)OC2=O)O)OC5C(C(C(CO5)O)O)O)O
Molecular Formula: C20H16O12
Molecular Weight: 448.3 g/mol

ducheside A

CAS No.: 176665-78-4

Main Products

VCID: VC0181341

Molecular Formula: C20H16O12

Molecular Weight: 448.3 g/mol

ducheside A - 176665-78-4

CAS No. 176665-78-4
Product Name ducheside A
Molecular Formula C20H16O12
Molecular Weight 448.3 g/mol
IUPAC Name 6,14-dihydroxy-7-methoxy-13-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-2,9-dioxatetracyclo[6.6.2.04,16.011,15]hexadeca-1(15),4,6,8(16),11,13-hexaene-3,10-dione
Standard InChI InChI=1S/C20H16O12/c1-28-15-7(21)2-5-11-10-6(19(27)32-17(11)15)3-9(13(24)16(10)31-18(5)26)30-20-14(25)12(23)8(22)4-29-20/h2-3,8,12,14,20-25H,4H2,1H3/t8-,12+,14-,20+/m1/s1
Standard InChIKey VAXNJGHUQUHOGC-ZDLAQBPYSA-N
Isomeric SMILES COC1=C(C=C2C3=C1OC(=O)C4=CC(=C(C(=C43)OC2=O)O)O[C@H]5[C@@H]([C@H]([C@@H](CO5)O)O)O)O
SMILES COC1=C(C=C2C3=C1OC(=O)C4=CC(=C(C(=C43)OC2=O)O)OC5C(C(C(CO5)O)O)O)O
Canonical SMILES COC1=C(C=C2C3=C1OC(=O)C4=CC(=C(C(=C43)OC2=O)O)OC5C(C(C(CO5)O)O)O)O
Appearance Powder
Synonyms 3'-O-methyl-ellagic acid-4-O-beta-D-xylopyranoside
ducheside A
PubChem Compound 5316973
Last Modified Nov 11 2021
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